N-(2-{1-[(2,4,6-trimethylphenyl)methyl]benzimidazol-2-yl}ethyl)acetamide

• IUPAC Name: N-[2-[1-[(2,4,6-trimethylphenyl)methyl]benzimidazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C21H25N3O/c1-14-11-15(2)18(16(3)12-14)13-24-20-8-6-5-7-19(20)23-21(24)9-10-22-17(4)25/h5-8,11-12H,9-10,13H2,1-4H3,(H,22,25)
• InChI Key: MCFLROWNLWCFLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CN2C3=CC=CC=C3N=C2CCNC(=O)C)C
• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol

Description

The compound “N-(2-{1-[(2,4,6-trimethylphenyl)methyl]benzimidazol-2-yl}ethyl)acetamide” is a complex organic molecule. It contains a benzimidazole ring, which is a fused benzene and imidazole ring, and a 2,4,6-trimethylphenyl group, which is a phenyl ring with three methyl groups attached at the 2, 4, and 6 positions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzimidazole ring, the 2,4,6-trimethylphenyl group, and the acetamide group. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzimidazole ring, the 2,4,6-trimethylphenyl group, and the acetamide group. These groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include its molecular weight, density, melting point, boiling point, and solubility.

Scientific Research Applications

Synthesis and Structural Analysis

• NMR Study of Benzimidazole Derivatives

  A novel compound containing a benzimidazole moiety was synthesized and characterized using NMR techniques, highlighting the importance of these methods in understanding the structure of such compounds (Li Ying-jun, 2012).

• Antimicrobial Applications

  N-substituted phenyl acetamide benzimidazole derivatives were synthesized and showed significant activity against Methicillin-Resistant Staphylococcus aureus (MRSA), demonstrating the potential of benzimidazole derivatives as antimicrobial agents (S. Chaudhari et al., 2020).

• Crystal Structure Analysis

  Detailed crystal structure analysis of a benzimidazole derivative provided insights into its conformation, aiding in the understanding of the compound's properties and potential interactions (S. Ozbey et al., 2001).

Potential Applications

• Antibacterial Activity

  Synthesis of benzimidazole-based pyramidine derivatives was explored for their antibacterial activity, indicating the broad applicability of benzimidazole compounds in developing new antimicrobial agents (Kumaraswamy Gullapelli et al., 2014).

• Antifungal and Cytotoxic Properties

  Benzimidazole derivatives exhibited notable antifungal and cytotoxic properties against various microorganisms and cancer cell lines, underscoring their potential in pharmaceutical development (Poonam Devi et al., 2022).

• H1-antihistaminic Agents

  The synthesis of benzimidazoles as H1-antihistaminic agents demonstrated their potential in treating allergies, with some compounds showing significant activity compared to standard drugs (R. Iemura et al., 1986).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The study of this compound could potentially contribute to the development of new pharmaceuticals or other chemical products. Future research could explore its synthesis, properties, and potential applications.